1-(3,4-Dimethoxybenzyl)-3-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-3-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea
• InChI: InChI=1S/C23H25N3O5S2/c1-30-20-10-7-16(13-21(20)31-2)15-24-23(27)25-18-9-8-17-5-3-11-26(19(17)14-18)33(28,29)22-6-4-12-32-22/h4,6-10,12-14H,3,5,11,15H2,1-2H3,(H2,24,25,27)
• InChI Key: FGFMNOITMHQZCE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)NC2=CC3=C(CCCN3S(=O)(=O)C4=CC=CS4)C=C2)OC
• Molecular Formula: C23H25N3O5S2
• Molecular Weight: 487.6 g/mol

Description

1-(3,4-Dimethoxybenzyl)-3-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea is a useful research compound. Its molecular formula is C23H25N3O5S2 and its molecular weight is 487.59. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Molecular Transformations

The reactions involving similar compounds have been extensively studied, showing potential applications in synthetic chemistry. For example, the reaction of 1-substituted 3-aminoquinolinediones with potassium cyanate or thiocyanate yields various compounds through C-debenzylation and molecular rearrangement, indicating the flexibility of similar structures in chemical synthesis (Mrkvička et al., 2011).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds, particularly those incorporating the thiophene moiety, is another area of interest. These compounds exhibit significant biological activity, making them valuable in medicinal chemistry for the development of new pharmacological agents. For instance, compounds derived from 1,3,4-thiadiazole have been synthesized and evaluated for their antimicrobial and DNA protective abilities, highlighting the potential of incorporating the thiophene moiety into complex molecules for biological applications (Gür et al., 2020).

Pharmacological Applications

The structural complexity of such compounds lends them to exploration in pharmacology, particularly in the synthesis and modification of molecules with potential therapeutic applications. Research into flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas has shown that modifications to the pharmacophoric moieties can significantly impact antiacetylcholinesterase activity, suggesting the utility of similar compounds in designing inhibitors for therapeutic use (Vidaluc et al., 1995).